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Compound of Interest

Compound Name: 5-Aminopentan-2-one

Cat. No.: B3263374 Get Quote

Essential Safety and Handling Guide for 5-
Aminopentan-2-one
Disclaimer: Information on the specific hazards and handling of 5-Aminopentan-2-one is

limited. The following guidance is based on data for structurally similar compounds, such as 5-

aminopentan-2-ol and 5-amino-1-pentanol. It is crucial to handle this chemical with extreme

caution and to consult a qualified safety professional for a comprehensive risk assessment

before use.

Researchers, scientists, and drug development professionals must prioritize safety when

handling 5-Aminopentan-2-one. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure safe laboratory practices.

Hazard Identification and Classification
Based on analogous compounds, 5-Aminopentan-2-one is anticipated to be a hazardous

substance with the following classifications:
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor[1]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[1][2]

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[2]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage[3]

Respiratory Irritation -
May cause respiratory

irritation[4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to minimize exposure and ensure personal

safety.

Protection Type Recommended Equipment Specification

Eye and Face Protection
Safety glasses with side-

shields and face shield

Conforming to EN166 or

equivalent.

Skin Protection

   Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

Splash protection. Materials to

avoid: data not available.

   Body Protection
Flame-retardant lab coat and

appropriate protective clothing
To prevent skin contact.

Respiratory Protection

Use a full-face respirator with

multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges

Where risk assessment shows

air-purifying respirators are

appropriate.

Safe Handling and Storage Workflow
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The following diagram outlines the essential steps for the safe handling and disposal of 5-
Aminopentan-2-one.

Preparation

Handling

Post-Handling & Disposal Emergency Response

Conduct Risk Assessment

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Carefully Dispense Chemical

Perform Experiment

Small Spill: Absorb with Inert Material

Avoid Inhalation, Ingestion, and Skin/Eye Contact

Fire: Use Dry Chemical, CO2, or Alcohol-Resistant FoamDecontaminate Work Area and Equipment First Aid: Follow SDS Procedures

Dispose of Waste in a Labeled, Sealed Container

Remove PPE and Wash Hands
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Safe handling workflow for 5-Aminopentan-2-one.

First Aid Measures
Immediate action is critical in case of exposure.

Exposure Route First Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Immediate medical attention is required.[3]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove and wash

contaminated clothing before reuse. Immediate

medical attention is required.[2]

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Immediate medical attention is required.

Ingestion

Do NOT induce vomiting. Call a physician or

poison control center immediately. Rinse mouth

with water.[2]

Spill and Disposal Procedures
Proper containment and disposal are essential to prevent environmental contamination and

ensure safety.
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Procedure Type Instructions

Spill Response

Small Spills: Absorb with inert material (e.g.,

sand, silica gel, acid binder, universal binder,

sawdust). Collect in a suitable, closed container

for disposal. Large Spills: Evacuate personnel.

Ventilate the area. Prevent further leakage or

spillage if safe to do so. Do not let product enter

drains.

Waste Disposal

Dispose of contents/container to an approved

waste disposal plant.[2] Waste is classified as

hazardous. Disposal must be in accordance with

local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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